Cas no 899970-35-5 (1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one)

• Product Name: 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one
• CAS No: 899970-35-5
• MF: C₂₁H₁₆ClFN₂O₂
• MW: 382.815347671509
• CID: 5490265
• Update Time: 2025-05-24

1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-6-fluorophenyl)methyl]-5-(2,3-dihydroindole-1-carbonyl)pyridin-2-one
• 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

• Inchi： 1S/C21H16ClFN2O2/c22-17-5-3-6-18(23)16(17)13-24-12-15(8-9-20(24)26)21(27)25-11-10-14-4-1-2-7-19(14)25/h1-9,12H,10-11,13H2
• InChI Key： GNMPICWNSKWMHM-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=C(F)C=CC=C2Cl)C=C(C(N2C3=C(C=CC=C3)CC2)=O)C=C1

Additional information on 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one

Chemical Profile of 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one (CAS No. 899970-35-5)

The compound 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole-1-carbonyl)-1,2-dihydropyridin-2-one, identified by the CAS registry number 899970-35-5, is a complex organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of dihydropyridines, which are known for their role in various biological activities, particularly as calcium channel blockers. The structure of this molecule is characterized by a dihydropyridine ring system substituted with a chloro-fluorophenyl group and an indole-derived carbonyl moiety.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, condensation reactions, and cyclization. Recent advancements in synthetic methodology have enabled the efficient construction of such complex structures with high purity and yield. Researchers have reported that the presence of the chloro-fluorophenyl group enhances the compound's stability and bioavailability, making it a promising candidate for drug development.

In terms of pharmacological activity, studies have shown that this compound exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that the compound significantly reduces the production of pro-inflammatory cytokines in vitro. This suggests its potential application in treating inflammatory diseases such as arthritis and cardiovascular disorders.

The indole moiety in the molecule plays a crucial role in its biological activity. Indole-containing compounds are well-known for their ability to interact with various receptors and enzymes due to their aromaticity and flexibility. The carbonyl group attached to the indole ring further enhances its reactivity and selectivity towards specific targets. Recent computational studies have revealed that the compound forms stable interactions with key residues in target proteins, which contributes to its high potency.

In addition to its pharmacological properties, this compound has also been studied for its potential use as a building block in combinatorial chemistry. Its modular structure allows for easy modification of substituents, enabling researchers to explore a wide range of structural variations. This approach has been instrumental in identifying novel lead compounds for drug discovery programs.

The dihydropyridine ring system is another key feature of this compound. Dihydropyridines are known for their ability to modulate ion channels, particularly voltage-gated calcium channels. This property makes them valuable in treating conditions such as hypertension and angina pectoris. The substitution pattern on the dihydropyridine ring in this compound further fine-tunes its selectivity and efficacy.

In conclusion, 1-(2-chloro-6-fluorophenyl)methyl-5-(2,3-dihydro-1H-indole strong>-< strong >1-carbonyl strong >)-< strong >1,2-dihydropyridin strong >-< strong >2-one strong > (CAS No. 899970-35-5) represents a significant advancement in medicinal chemistry. Its unique structure combines multiple functional groups that contribute to its diverse biological activities and pharmacological potential. As research continues to uncover new applications for this compound, it holds great promise for addressing unmet medical needs and advancing therapeutic interventions.